3-{3-[4-(Benzyloxy)phenyl]propyl}-4-hydroxynaphthalene-1,2-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-{3-[4-(Benzyloxy)phenyl]propyl}-4-hydroxynaphthalene-1,2-dione is a synthetic naphthoquinone derivative characterized by a hydroxy group at position 4 and a 3-(4-benzyloxyphenyl)propyl substituent at position 3 of the naphthalene-1,2-dione core. The compound’s structure combines a redox-active quinone moiety with a lipophilic aromatic side chain, which may enhance its interaction with biological targets such as enzymes or DNA. Naphthoquinones are widely studied for their anticancer, antibacterial, and antiparasitic activities, often attributed to their ability to generate reactive oxygen species (ROS) or inhibit electron transport chains .
Properties
CAS No. |
18093-58-8 |
|---|---|
Molecular Formula |
C26H22O4 |
Molecular Weight |
398.4 g/mol |
IUPAC Name |
4-hydroxy-3-[3-(4-phenylmethoxyphenyl)propyl]naphthalene-1,2-dione |
InChI |
InChI=1S/C26H22O4/c27-24-21-10-4-5-11-22(21)25(28)26(29)23(24)12-6-9-18-13-15-20(16-14-18)30-17-19-7-2-1-3-8-19/h1-5,7-8,10-11,13-16,27H,6,9,12,17H2 |
InChI Key |
QBTUDCXMUGCQFH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)CCCC3=C(C4=CC=CC=C4C(=O)C3=O)O |
Origin of Product |
United States |
Biological Activity
3-{3-[4-(Benzyloxy)phenyl]propyl}-4-hydroxynaphthalene-1,2-dione, commonly known by its CAS number 18093-58-8, is a synthetic compound belonging to the naphthoquinone family. This compound has garnered attention due to its potential biological activities, particularly in the fields of oncology and neuropharmacology. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.
- Molecular Formula : C26H22O4
- Molecular Weight : 398.45 g/mol
- Density : 1.264 g/cm³
- Boiling Point : 599.8°C at 760 mmHg
- Flash Point : 206.2°C
The biological activity of 3-{3-[4-(Benzyloxy)phenyl]propyl}-4-hydroxynaphthalene-1,2-dione is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in cancer progression and neurodegenerative diseases.
Anticancer Activity
Research indicates that naphthoquinone derivatives exhibit significant anticancer properties through various mechanisms:
- Inhibition of Cell Proliferation : Compounds similar to 3-{3-[4-(Benzyloxy)phenyl]propyl}-4-hydroxynaphthalene-1,2-dione have been shown to inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and PC3 (prostate cancer) cells. The mechanism involves inducing apoptosis and disrupting cell cycle progression.
- Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in cancer metabolism, similar to other naphthoquinones that have shown efficacy against various cancer types by targeting metabolic pathways essential for tumor growth.
Neuroprotective Effects
There is emerging evidence that compounds with a similar structure can act as selective inhibitors of monoamine oxidase B (MAO-B), an enzyme linked to neurodegenerative diseases such as Parkinson's disease:
- Selectivity for MAO-B : Some derivatives have demonstrated high selectivity for MAO-B over MAO-A, with IC50 values in the low nanomolar range (e.g., 1.4 nM for highly potent inhibitors). This selectivity is crucial for minimizing side effects associated with non-selective MAO inhibitors .
Research Findings and Case Studies
A review of literature reveals several studies evaluating the biological effects of naphthoquinone derivatives:
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below highlights key differences between 3-{3-[4-(Benzyloxy)phenyl]propyl}-4-hydroxynaphthalene-1,2-dione and the structurally related compound 4-hydroxy-3-(2-methylpropyl)naphthalene-1,2-dione (CAS 62830-53-9, ):
| Property | 3-{3-[4-(Benzyloxy)phenyl]propyl}-4-hydroxynaphthalene-1,2-dione | 4-hydroxy-3-(2-methylpropyl)naphthalene-1,2-dione |
|---|---|---|
| Molecular Formula | C₂₆H₂₂O₄ | C₁₄H₁₄O₃ |
| Molecular Weight (g/mol) | 398.45 | 230.26 |
| Substituent at Position 3 | 3-(4-Benzyloxyphenyl)propyl | 2-Methylpropyl (isobutyl) |
| Key Functional Groups | Quinone, hydroxy, benzyloxy ether | Quinone, hydroxy |
| Lipophilicity (Predicted logP) | ~5.2 (highly lipophilic) | ~3.1 (moderate lipophilicity) |
Functional Implications
Lipophilicity and Bioavailability :
- The benzyloxy-phenylpropyl chain in the target compound significantly increases its molecular weight and lipophilicity (predicted logP ~5.2), which may reduce aqueous solubility but enhance membrane permeability compared to the isobutyl-substituted analog (logP ~3.1) .
- The aromatic side chain could facilitate interactions with hydrophobic protein pockets or DNA intercalation, whereas the isobutyl group in the simpler analog may favor passive diffusion through lipid bilayers.
Synthetic Accessibility: The synthesis of 3-{3-[4-(Benzyloxy)phenyl]propyl}-4-hydroxynaphthalene-1,2-dione likely requires multi-step functionalization (e.g., Friedel-Crafts alkylation or Suzuki coupling), while the isobutyl analog can be synthesized via direct alkylation of the naphthoquinone precursor .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
